Cas no 99591-64-7 (2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo-)

2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo- structure

99591-64-7 structure

Product Name:2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo-

CAS No:99591-64-7

Molecular Formula:C₁₇H₂₇NO₃

Molecular Weight:293.401185274124

CID:6640588

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2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo- Properties

Names and Identifiers

- 2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo-
- InChIKey： HVEYOZXKTMIOFL-UHFFFAOYSA-N
- Inchi： 1S/C17H27NO3/c1-15(2,3)11-9-17(18,8-7-13(19)20)10-12(14(11)21)16(4,5)6/h9-10H,7-8,18H2,1-6H3,(H,19,20)
- SMILES： C1(N)(CCC(O)=O)C=C(C(C)(C)C)C(=O)C(C(C)(C)C)=C1

Experimental Properties

Boiling Point: 439.0±45.0 °C(Predicted)
Melting Point: 175-176 °C(Solv: 1,4-dioxane (123-91-1))
pka: 4.54±0.10(Predicted)
Density: 1.075±0.06 g/cm3(Predicted)

2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo- Related Literature

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8. Green synthesis of reduced graphene oxide/nanopolypyrrole composite: characterization and H2O2 determination in urine†

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99591-64-7 (2,5-Cyclohexadiene-1-propanoic acid, 1-amino-3,5-bis(1,1-dimethylethyl)-4-oxo-) Related Products

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